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Cat. No.: B15592084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rauvotetraphylline C is a pentacyclic oxindole alkaloid isolated from plants of the Rauvolfia

genus, notably Rauvolfia tetraphylla. While research specifically focused on

Rauvotetraphylline C is limited, studies on extracts from Rauvolfia tetraphylla and related

alkaloids have demonstrated significant cytotoxic and pro-apoptotic effects against various

cancer cell lines. These findings suggest the potential of Rauvotetraphylline C as a novel anti-

cancer agent. This document provides a summary of the available data on sensitive cell lines,

potential mechanisms of action, and detailed protocols for key experimental assays to guide

further research and drug development efforts. It is important to note that much of the following

information is based on studies of Rauvolfia extracts and related alkaloids, and further

investigation is required to specifically attribute these effects to Rauvotetraphylline C.

Sensitive Cell Lines and Cytotoxicity
Extracts from Rauvolfia tetraphylla have shown cytotoxic activity against a range of human

cancer cell lines. The following table summarizes the available data on cell line sensitivity.
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Cell Line Cancer Type
Compound/Ext
ract

IC50/Effective
Concentration

Reference

MCF-7 Breast Cancer

Rauvolfia

tetraphylla

extract

Significant

cytotoxicity

observed

[1][2]

HeLa Cervical Cancer

Rauvolfia

tetraphylla

hexane extract

fraction

IC30 = 20.10 ±

1.1 μg/mL
[3]

A549 Lung Cancer

Rauvolfia

tetraphylla

hexane extract

fraction

Cytotoxic activity

observed
[3]

Caco-2 Colon Cancer

Rauvolfia

tetraphylla

hexane extract

fraction

Cytotoxic activity

observed
[3]

MDA-MB-231 Breast Cancer

Rauvolfia

tetraphylla

hexane extract

fraction

Cytotoxic activity

observed
[3]

HL-60
Promyelocytic

Leukemia

Rauvotetraphyllin

es A-E
IC50 > 40 µM [4]

SMMC-7721
Hepatocellular

Carcinoma

Rauvotetraphyllin

es A-E
IC50 > 40 µM [4]

SW-480
Colon

Adenocarcinoma

Rauvotetraphyllin

es A-E
IC50 > 40 µM [4]

Mechanism of Action
The primary mechanism of action of Rauvolfia alkaloids and extracts appears to be the

induction of apoptosis. Studies have indicated the involvement of the intrinsic apoptotic
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pathway, characterized by alterations in the Bcl-2 family of proteins and mitochondrial

dysfunction.

One study on a Rauvolfia tetraphylla extract demonstrated that its cytotoxic effect on MCF-7

breast cancer cells is associated with the downregulation of the anti-apoptotic protein Bcl-2[1].

Furthermore, research on the related indole alkaloid, reserpine, has shown that it can induce

apoptosis in oral cancer by modulating the TGF-β signaling pathway, leading to the stimulation

of pro-apoptotic proteins such as Bax, cytochrome c, Apaf-1, and caspases[5][6]. In prostate

cancer cells, reserpine has been shown to induce apoptosis and cell cycle arrest through the

disruption of the mitochondrial membrane potential[7][8].

While the precise signaling cascades triggered by Rauvotetraphylline C are yet to be

elucidated, it is plausible that it may share similar mechanisms with other Rauvolfia alkaloids,

potentially affecting key cell survival pathways such as PI3K/Akt and MAPK/ERK, which are

common targets for plant-derived alkaloids[9][10].

Signaling Pathway Diagrams
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Cell Viability Assessment Apoptosis Detection

Seed Cancer Cells in 96-well plates

Treat with Rauvotetraphylline C (or extract) at various concentrations

Incubate for 24-48 hours

Perform MTT Assay

Measure Absorbance at 570 nm

Calculate IC50 Value

Seed Cancer Cells

Treat with Rauvotetraphylline C (or extract) at IC50 concentration

Incubate for appropriate time

Harvest Cells

Annexin V-FITC/PI Staining DNA Fragmentation Assay

Analyze by Flow Cytometry Analyze by Agarose Gel Electrophoresis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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